Cas no 695215-94-2 (3-(Methoxycarbonyl)-5-(N-methylmethylsulfonamido)benzoic acid)

• Product Name: 3-(Methoxycarbonyl)-5-(N-methylmethylsulfonamido)benzoic acid
• CAS No: 695215-94-2
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 391676
• PubChem ID: 11150371
• Update Time: 2025-04-19

3-(Methoxycarbonyl)-5-(N-methylmethylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-5-(N-methylmethylsulfonamido)benzoic acid
• 1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-,monomethyl ester
• 3-(METHOXYCARBONYL)-5-[METHYL(METHYLSULPHONYL)AMINO]BENZOIC ACID
• 3-methoxycarbonyl-5-[methyl(methylsulfonyl)amino]benzoic acid
• FLJKJNQTDSNBLQ-UHFFFAOYSA-N
• DTXSID10457041
• SCHEMBL165562
• 3-(Methoxycarbonyl)-5-(N-methylmethylsulfonamido)benzoicacid
• PS-11033
• CS-0319557
• AS-813/43502089
• 695215-94-2
• MFCD09954475
• 3-(Methoxycarbonyl)-5-[methyl(methylsulfonyl)amino]benzoic acid
• SB82546
• AKOS016011025
• VCB21594
• 3-(METHOXYCARBONYL)-5-(N-METHYLMETHYLSULFONAMIDO) BENZOIC ACID

• MDL： MFCD09954475
• Inchi： 1S/C11H13NO6S/c1-12(19(3,16)17)9-5-7(10(13)14)4-8(6-9)11(15)18-2/h4-6H,1-3H3,(H,13,14)
• InChI Key： FLJKJNQTDSNBLQ-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=C(C(=O)O)C=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 286.03856
• Monoisotopic Mass: 287.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 103.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives